Cas no 1692754-90-7 (3-(trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-ylmethanamine)

• Product Name: 3-(trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-ylmethanamine
• CAS No: 1692754-90-7
• MF: C₅H₇F₃N₂O
• MW: 168.117091417313
• MDL: MFCD29055005
• CID: 5244977
• PubChem ID: 105433652
• Update Time: 2025-10-28

3-(trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolemethanamine, 4,5-dihydro-3-(trifluoromethyl)-
• 3-(trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-ylmethanamine

• MDL： MFCD29055005
• Inchi： 1S/C5H7F3N2O/c6-5(7,8)4-1-3(2-9)11-10-4/h3H,1-2,9H2
• InChI Key： DVFDZVXCPBWKHI-UHFFFAOYSA-N
• SMILES： O1C(CN)CC(C(F)(F)F)=N1

Additional information on 3-(trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-ylmethanamine

3-(Trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-ylmethanamine: A Comprehensive Overview

3-(Trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-ylmethanamine (CAS No. 1692754-90-7) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a trifluoromethyl group with a dihydrooxazole ring system. The trifluoromethyl group, CF3, is a common substituent in drug design due to its electron-withdrawing properties and ability to enhance molecular stability. The dihydrooxazole ring, on the other hand, contributes to the compound's versatility in forming hydrogen bonds and participating in various chemical reactions.

Recent studies have highlighted the potential of 3-(trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-ylmethanamine as a building block in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel antibiotics, antiviral agents, and anticancer drugs. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in bacterial resistance mechanisms.

The synthesis of 3-(trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-ylmethanamine involves a multi-step process that typically begins with the preparation of the oxazole ring system. This is followed by the introduction of the trifluoromethyl group through electrophilic substitution or nucleophilic aromatic substitution methods. The final step involves the attachment of the methanamine group, which enhances the compound's ability to interact with biological targets.

In terms of applications, this compound has shown promise in the field of materials science as well. Its ability to form stable amide bonds makes it a valuable component in the synthesis of polyamides and other high-performance polymers. Recent advancements in polymer chemistry have leveraged this property to develop materials with improved thermal stability and mechanical strength.

Furthermore, 3-(trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-ylmethanamine has been investigated for its role in catalysis. Its unique structure allows it to act as a ligand in transition metal-catalyzed reactions, facilitating selective transformations of organic compounds. This has opened new avenues for sustainable chemical synthesis and green chemistry practices.

Looking ahead, researchers are exploring ways to optimize the synthesis and application of 3-(trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-ylmethanamine further. By leveraging computational chemistry tools and machine learning algorithms, scientists aim to predict its interactions with biological systems more accurately and design more effective drug candidates.

In conclusion, 3-(trifluoromethyl)-4,5-dihydro-1,2-oxazol-5-y methanamine (CAS No. 1692754907) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery and materials science. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in advancing modern chemistry and medicine.